Cas no 1804056-10-7 (7-Amino-6-trifluoromethoxy-1H-benzimidazole)

• Product Name: 7-Amino-6-trifluoromethoxy-1H-benzimidazole
• CAS No: 1804056-10-7
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4825986
• Update Time: 2025-05-20

7-Amino-6-trifluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Amino-6-trifluoromethoxy-1H-benzimidazole

• Inchi： 1S/C8H6F3N3O/c9-8(10,11)15-5-2-1-4-7(6(5)12)14-3-13-4/h1-3H,12H2,(H,13,14)
• InChI Key： JEIZBMUHZYBPMK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1N)N=CN2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 2
• Topological Polar Surface Area: 63.9

Additional information on 7-Amino-6-trifluoromethoxy-1H-benzimidazole

7-Amino-6-trifluoromethoxy-1H-benzimidazole (CAS No. 1804056-10-7): A Comprehensive Overview

7-Amino-6-trifluoromethoxy-1H-benzimidazole (CAS No. 1804056-10-7) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy substitution, which enhances its bioactivity and stability, making it a valuable intermediate in drug discovery and material science. The presence of the amino group at the 7-position further expands its utility in synthesizing more complex molecules.

The chemical structure of 7-Amino-6-trifluoromethoxy-1H-benzimidazole includes a benzimidazole core, a trifluoromethoxy group at the 6-position, and an amino group at the 7-position. This combination of functional groups contributes to its unique physicochemical properties, such as moderate solubility in polar organic solvents and stability under ambient conditions. Researchers often explore its potential in medicinal chemistry, particularly in designing kinase inhibitors and antimicrobial agents.

In recent years, the demand for trifluoromethoxy-containing compounds like 7-Amino-6-trifluoromethoxy-1H-benzimidazole has surged due to their applications in drug development and crop protection. The trifluoromethoxy group is known to improve metabolic stability and bioavailability, making it a sought-after moiety in pharmaceutical intermediates. Additionally, this compound has been studied for its potential role in cancer research, where benzimidazole derivatives are explored for their antitumor properties.

Synthetic routes to 7-Amino-6-trifluoromethoxy-1H-benzimidazole typically involve multi-step processes, including nitration, reduction, and cyclization reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yields and reduce reaction times. The compound’s purity and structural integrity are often verified using HPLC, NMR, and mass spectrometry.

The agrochemical industry has also shown interest in 7-Amino-6-trifluoromethoxy-1H-benzimidazole due to its potential as a pesticide intermediate. The trifluoromethoxy group’s electron-withdrawing properties can enhance the efficacy of active ingredients targeting pests and pathogens. Furthermore, its compatibility with green chemistry principles makes it a candidate for sustainable agrochemical formulations.

Market trends indicate a growing preference for fluorinated benzimidazoles, driven by their versatility in life sciences and material engineering. As a result, 7-Amino-6-trifluoromethoxy-1H-benzimidazole is increasingly stocked by chemical suppliers catering to research institutions and industrial laboratories. Its CAS number, 1804056-10-7, serves as a critical identifier for procurement and regulatory compliance.

Researchers frequently inquire about the safety profile and handling guidelines for 7-Amino-6-trifluoromethoxy-1H-benzimidazole. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Storage conditions typically involve keeping the compound in a cool, dry place away from incompatible substances.

In summary, 7-Amino-6-trifluoromethoxy-1H-benzimidazole (CAS No. 1804056-10-7) is a promising compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and functional groups make it a valuable asset for researchers exploring innovative solutions in these fields. As scientific advancements continue, the relevance of this benzimidazole derivative is expected to grow, further solidifying its position in modern chemistry.